![molecular formula C21H17F3O B8806574 2',3,5-trifluoro-4''-propyl-[1,1':4',1''-Terphenyl]-4-ol](/img/structure/B8806574.png)
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:9]2[CH:14]=[CH:13][C:12]([C:15]3[CH:20]=[CH:19][C:18]([CH2:21][CH2:22][CH3:23])=[CH:17][CH:16]=3)=[CH:11][C:10]=2[F:24])[CH:5]=[C:6]([F:8])[CH:7]=1.C([Li])CCC.CCCCCC.B(OC)(OC)[O:37]C.Cl>C1COCC1>[F:1][C:2]1[CH:3]=[C:4]([C:9]2[CH:14]=[CH:13][C:12]([C:15]3[CH:20]=[CH:19][C:18]([CH2:21][CH2:22][CH3:23])=[CH:17][CH:16]=3)=[CH:11][C:10]=2[F:24])[CH:5]=[C:6]([F:8])[C:7]=1[OH:37] |f:1.2|
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Name
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Quantity
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18.7 g
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Type
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reactant
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Smiles
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FC=1C=C(C=C(C1)F)C1=C(C=C(C=C1)C1=CC=C(C=C1)CCC)F
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Name
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( 1-1 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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n-butyllithium hexane
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Quantity
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40 mL
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Type
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reactant
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Smiles
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C(CCC)[Li].CCCCCC
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Name
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Quantity
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7.1 g
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Type
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reactant
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Smiles
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B(OC)(OC)OC
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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UNSPECIFIED
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Setpoint
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-40 °C
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Type
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CUSTOM
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Details
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higher, and the product was stirred at −40° C. for an hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to be −35° C.
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Type
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CUSTOM
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Details
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at −40° C.
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Type
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CUSTOM
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Details
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to be −35° C.
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Type
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TEMPERATURE
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Details
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The temperature was slowly increased to room temperature
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Type
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STIRRING
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Details
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the product was further stirred for 30 minutes at room temperature
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Duration
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30 min
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Type
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TEMPERATURE
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Details
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under cooling with ice
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Type
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CUSTOM
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Details
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to separate the organic layer
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Type
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WASH
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Details
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the organic layer was washed with a saturated salt solution
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Type
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ADDITION
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Details
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Then, a 30% hydrogen peroxide solution (8.4 g) was slowly added
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Type
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STIRRING
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Details
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the product was stirred at 40° C. for 14 hours
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Duration
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14 h
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Type
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TEMPERATURE
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Details
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The product was cooled with ice
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Type
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ADDITION
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Details
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a 10% aqueous sodium sulfite solution was added
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Type
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CUSTOM
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Details
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to exceed 20° C.
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Type
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CUSTOM
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Details
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separating the organic layer
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Type
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ADDITION
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Details
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Toluene was added to the water layer for extraction
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Type
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ADDITION
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Details
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the organic layer was added
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Type
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WASH
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Details
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washed with a saturated salt solution, and sodium sulfate
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Type
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ADDITION
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Details
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was added
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Type
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DISTILLATION
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Details
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The solvent was distilled off under reduced pressure
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Type
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CUSTOM
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Details
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the product was purified by silica gel column chromatography
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Type
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CUSTOM
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Details
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recrystallized from hexane
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Name
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Type
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product
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Smiles
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FC1=C(C(=CC(=C1)C1=C(C=C(C=C1)C1=CC=C(C=C1)CCC)F)F)O
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 74.4% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
